Cas no 1060814-30-3 (2-isopropyloxazol-4-yl propionate)
2-Isopropyloxazol-4-yl propionate is a specialized chemical compound characterized by its oxazole core functionalized with an isopropyl group at the 2-position and a propionate ester at the 4-position. This structure imparts unique reactivity and solubility properties, making it valuable in synthetic organic chemistry and pharmaceutical intermediates. The propionate moiety enhances its compatibility with esterification and transesterification reactions, while the oxazole ring contributes to its stability and potential bioactivity. Its well-defined molecular architecture allows for precise modifications, facilitating applications in agrochemical and medicinal chemistry research. The compound is typically handled under controlled conditions due to its sensitivity to hydrolysis and thermal decomposition.
1060814-30-3 structure
Product Name:2-isopropyloxazol-4-yl propionate
CAS No:1060814-30-3
MF:C9H13NO3
MW:183.204422712326
MDL:MFCD10698541
CID:824173
PubChem ID:53404570
Update Time:2025-06-08
2-isopropyloxazol-4-yl propionate Chemical and Physical Properties
Names and Identifiers
-
- 2-isopropyloxazol-4-yl propionate
- ethyl 2-isopropyloxazole-4-carboxylate
- ethyl 2-propan-2-yl-1,3-oxazole-4-carboxylate
- ETHYL 2-ISOPROPYL-1,3-OXAZOLE-4-CARBOXYLATE
- AC2826
- 1060814-30-3
- SY058471
- CS-0440650
- ETHYL2-ISOPROPYLOXAZOLE-4-CARBOXYLATE
- 2-ISOPROPYL-OXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- SCHEMBL13400747
- DA-19778
- MFCD10698541
- AB62337
- AKOS023093988
-
- MDL: MFCD10698541
- Inchi: 1S/C9H13NO3/c1-4-12-9(11)7-5-13-8(10-7)6(2)3/h5-6H,4H2,1-3H3
- InChI Key: ZJVPOLAXQXKZFM-UHFFFAOYSA-N
- SMILES: O1C=C(C(=O)OCC)N=C1C(C)C
Computed Properties
- Exact Mass: 183.08954328g/mol
- Monoisotopic Mass: 183.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 233.8±13.0 °C at 760 mmHg
- Flash Point: 95.2±19.8 °C
- Vapor Pressure: 0.1±0.5 mmHg at 25°C
2-isopropyloxazol-4-yl propionate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-isopropyloxazol-4-yl propionate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D776808-1g |
Ethyl 2-Isopropyloxazole-4-carboxylate |
1060814-30-3 | 95% | 1g |
$1650 | 2024-07-20 | |
| eNovation Chemicals LLC | D776808-1g |
Ethyl 2-Isopropyloxazole-4-carboxylate |
1060814-30-3 | 95% | 1g |
$1650 | 2025-02-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1511317-1g |
Ethyl 2-isopropyloxazole-4-carboxylate |
1060814-30-3 | 98% | 1g |
¥15119.00 | 2024-08-09 | |
| eNovation Chemicals LLC | D776808-1g |
Ethyl 2-Isopropyloxazole-4-carboxylate |
1060814-30-3 | 95% | 1g |
$1650 | 2025-02-20 |
2-isopropyloxazol-4-yl propionate Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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